molecular formula C20H14O2 B429504 2,3-Diphenyl-1-benzofuran-6-ol

2,3-Diphenyl-1-benzofuran-6-ol

Cat. No.: B429504
M. Wt: 286.3g/mol
InChI Key: KOTRUCBHHMETOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3-Diphenyl-1-benzofuran-6-ol (CAS: 38256-48-3) is a benzofuran derivative characterized by a fused aromatic ring system substituted with two phenyl groups at the 2- and 3-positions and a hydroxyl group at the 6-position. Its molecular formula is C₂₀H₁₄O₂, with a molar mass of 286.32 g/mol . Its physicochemical properties, such as solubility and stability, are influenced by the electron-rich phenyl substituents and the polar hydroxyl group.

Properties

Molecular Formula

C20H14O2

Molecular Weight

286.3g/mol

IUPAC Name

2,3-diphenyl-1-benzofuran-6-ol

InChI

InChI=1S/C20H14O2/c21-16-11-12-17-18(13-16)22-20(15-9-5-2-6-10-15)19(17)14-7-3-1-4-8-14/h1-13,21H

InChI Key

KOTRUCBHHMETOA-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2=C(OC3=C2C=CC(=C3)O)C4=CC=CC=C4

Canonical SMILES

C1=CC=C(C=C1)C2=C(OC3=C2C=CC(=C3)O)C4=CC=CC=C4

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2,3-diphenyl-1-benzofuran-6-ol can be contrasted with related benzofuran derivatives, as outlined below:

Table 1: Structural and Molecular Comparison

Compound Name CAS Number Molecular Formula Molar Mass (g/mol) Key Substituents/Features
2,3-Diphenyl-1-benzofuran-6-ol 38256-48-3 C₂₀H₁₄O₂ 286.32 Two phenyl groups, hydroxyl, aromatic core
2-(1-Hydroxy-1-methyl-ethyl)-5-iodo-2,3-dihydro-benzofuran-6-ol 1155310-14-7 C₁₁H₁₃IO₃ 320.13 Iodo substituent, dihydro ring, branched hydroxyalkyl chain
3-[(2-Iodophenyl)amino]-2,3-dihydro-1-benzofuran-6-ol N/A C₁₄H₁₂INO₂ 353.16 2-Iodophenylamino group, dihydro ring
3-[(4-Fluoro-2-methylphenyl)amino]-2,3-dihydro-1-benzofuran-6-ol N/A C₁₅H₁₄FNO₂ 295.28 4-Fluoro-2-methylphenylamino group, dihydro ring

Key Comparative Insights

Aromaticity vs. Saturation The parent compound (2,3-diphenyl-1-benzofuran-6-ol) features a fully aromatic benzofuran core, enhancing its planarity and conjugation, which may favor applications in optoelectronics or as a fluorescence probe . In contrast, dihydro analogs (e.g., compounds from , and 4) have a partially saturated benzofuran ring, reducing aromaticity and rigidity. This could lower thermal stability but improve solubility in nonpolar solvents .

Hydroxyl Group: All compounds retain the 6-hydroxy group, enabling hydrogen bonding. However, steric hindrance from bulky substituents (e.g., diphenyl groups in the parent compound) may reduce its reactivity compared to less hindered analogs .

Molecular Weight and Solubility The parent compound (286.32 g/mol) is lighter than iodinated derivatives (e.g., 353.16 g/mol in ), which may translate to better diffusion properties in biological systems. Dihydro analogs (e.g., ) with polar amino groups (C₁₅H₁₄FNO₂) likely exhibit higher aqueous solubility than the parent compound due to increased polarity .

Potential Applications 2,3-Diphenyl-1-benzofuran-6-ol: Suitable for materials science (e.g., OLEDs) due to extended conjugation . Iodinated Derivatives: Potential radiopharmaceuticals or heavy-atom effect-enhanced photosensitizers . Fluorinated Analogs: Drug candidates targeting CNS disorders, leveraging fluorine’s bioisosteric properties .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.